
Technical Guide: Diisopropyl Sulfate Safety and
Handling Protocols

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Diisopropyl sulfate

Cat. No.: B1214918 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical guide on the safety, handling, and emergency

procedures for diisopropyl sulfate. It is intended for laboratory personnel and professionals in

the field of drug development who may handle this chemical. The information is compiled from

various safety data sheets and toxicological resources.

Hazard Identification and Classification
Diisopropyl sulfate is classified as a hazardous chemical. It is crucial to understand its

potential dangers before handling. The substance is harmful if swallowed or in contact with

skin, causes severe skin burns and eye damage, and is suspected of causing cancer.[1]

GHS Classification:
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Skin Corrosion / Irritation Sub-category 1C
H314: Causes severe skin

burns and eye damage[1]

Serious Eye Damage /

Irritation
Category 1

H318: Causes serious eye

damage

Carcinogenicity Category 2
H351: Suspected of causing

cancer[1][2]

Label Elements:

Signal Word: Danger[1]

Hazard Pictograms:

Corrosion

Health Hazard

Exclamation Mark

Toxicological Data
The primary routes of exposure are ingestion, skin contact, and inhalation. Toxicological data

indicates moderate toxicity upon single ingestion or skin contact.

Acute Toxicity Data:
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Exposure Route Species Value Assessment

Oral Rat LD50: 1199 mg/kg
Moderately toxic after

single ingestion

Dermal Rabbit LD50: 1551 mg/kg

Moderately toxic after

single contact with

skin

Carcinogenicity: The International Agency for Research on Cancer (IARC) has classified

diisopropyl sulfate as "possibly carcinogenic to humans" (Group 2B).[2][3] This classification

is based on sufficient evidence of carcinogenicity in experimental animals.[3][4] Studies in

animals have shown that it can produce local sarcomas in rats and skin carcinomas in mice.[4]

Emergency and First-Aid Procedures
Immediate action is required in case of exposure. The following diagram outlines the workflow

for emergency response.
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Exposure Event

Immediate First-Aid Actions

Specific Protocols

Medical Attention

Exposure Occurs

Inhalation Skin/Hair Contact Eye Contact Ingestion

1. Remove person to fresh air.
2. Keep comfortable for breathing.
3. If not breathing, give artificial respiration.

1. Take off immediately all contaminated clothing.
2. Rinse skin with water/shower.

1. Rinse cautiously with water for several minutes.
2. Remove contact lenses, if present and easy to do.
3. Continue rinsing.

1. Rinse mouth.
2. Do NOT induce vomiting.

Immediately call a POISON CENTER or doctor
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Pre-Experiment Planning

Experimental Work

Post-Experiment

Assess Risks & Obtain
Special Instructions (P201)

Implement Engineering Controls
(Fume Hood / Exhaust Ventilation)

Wear Appropriate PPE (P280)
(Gloves, Clothing, Eye/Face Protection)

Handle in Closed System
Avoid Contact & Mist Generation

Practice Good Hygiene
(Wash hands, No eating/drinking)

Store Locked Up (P405)
in Tightly Closed Container

Dispose of Waste via
Licensed Disposal Company (P501)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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